Cas no 646052-77-9 (1,3-Isobenzofurandione, 4-ethynyl-)

• Product Name: 1,3-Isobenzofurandione, 4-ethynyl-
• CAS No: 646052-77-9
• MF: C₁₀H₄O₃
• MW: 172.136962890625
• CID: 421851
• PubChem ID: 45117214
• Update Time: 2025-04-19

1,3-Isobenzofurandione, 4-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 4-ethynyl-
• 1,3-Isobenzofurandione,4-ethynyl-(9CI)
• 4-ethynyl-2-benzofuran-1,3-dione
• 646052-77-9
• SCHEMBL108619
• 4-Ethynylisobenzofuran-1,3-dione
• 3-ethynyl phthalic anhydride
• DTXSID90668572

• Inchi： 1S/C10H4O3/c1-2-6-4-3-5-7-8(6)10(12)13-9(7)11/h1,3-5H
• InChI Key： VCJUSEFXUWAMHH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C#C)C=2C1=O)=O

Computed Properties

• Exact Mass: 172.01602
• Monoisotopic Mass: 172.016043985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37